Pyridine, 2-[(6-methoxy-3-pyridinyl)oxy]-5-(trifluoromethyl)-

• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol
• IUPAC Name: 2-methoxy-5-[5-(trifluoromethyl)pyridin-2-yl]oxypyridine
• InChI: InChI=1S/C12H9F3N2O2/c1-18-10-5-3-9(7-17-10)19-11-4-2-8(6-16-11)12(13,14)15/h2-7H,1H3
• InChI Key: KDNKFHWTYPDEQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)OC2=NC=C(C=C2)C(F)(F)F

Description

Pyridine, 2-[(6-methoxy-3-pyridinyl)oxy]-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C12H9F3N2O2 and its molecular weight is 270.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-hydroxy-2-methoxypyridine (1.25 g, 10.0 mmol), 2-chloro-5-trifluoromethylpyridine (1.82 g, 10.0 mmol) and potassium hydroxide (85% pure, 1.08 g, 10.0 mmol) in dimethyl sulfoxide (25 mL) was heated at 90° C. for 2.5 hours. The solution was cooled to room temperature and poured slowly into water (200 mL). After cooling with an external ice-bath, the precipitate was collected by suction, washed thoroughly with water and dried in a vacuum oven at 45° C., yielding the title compound (2.56 g, 95% yield).